Cas no 25851-21-2 (Benzamide, 2-acetyl-)

• Product Name: Benzamide, 2-acetyl-
• CAS No: 25851-21-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 242373
• PubChem ID: 13295970
• Update Time: 2025-04-19

Benzamide, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-acetyl-
• 2-acetylbenzamide
• Benzamide,o-acetyl- (6CI,8CI)
• SCHEMBL3456805
• DTXSID40535427
• o-Acetylbenzamid
• 25851-21-2

• Inchi： 1S/C9H9NO2/c1-6(11)7-4-2-3-5-8(7)9(10)12/h2-5H,1H3,(H2,10,12)
• InChI Key： PKDWAUXITAOJHD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16